Cas no 79785-45-8 (3-Octyloxybenzoic acid)

3-Octyloxybenzoic acid is a synthetic organic compound characterized by its benzoic acid core substituted with an octyloxy group at the 3-position. This structure imparts unique solubility and interfacial properties, making it useful in applications such as liquid crystal formulations and surfactant research. The compound exhibits moderate lipophilicity due to the octyloxy chain, enhancing its compatibility with nonpolar matrices. Its carboxylic acid functionality allows for further derivatization, enabling tailored modifications for specific industrial or research needs. The compound is typically supplied as a white crystalline solid with defined purity, ensuring consistent performance in experimental and technical applications. Stability under standard storage conditions is a key advantage.

3-Octyloxybenzoic acid structure

Product Name:3-Octyloxybenzoic acid

CAS No:79785-45-8

MF:C₁₅H₂₂O₃

MW:250.333384990692

MDL:MFCD11542702

CID:2802469

Update Time:2025-10-05

3-Octyloxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Octyloxybenzoic acid
- MDL： MFCD11542702
- Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-11-18-14-10-8-9-13(12-14)15(16)17/h8-10,12H,2-7,11H2,1H3,(H,16,17)
- InChI Key： HWFCEJRFZZMNLX-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(=O)O)C=1)CCCCCCCC

3-Octyloxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O181960-250mg	3-Octyloxybenzoic acid	79785-45-8		250mg	$ 465.00	2022-06-03
TRC	O181960-500mg	3-Octyloxybenzoic acid	79785-45-8		500mg	$ 770.00	2022-06-03
Matrix Scientific	178204-1g	3-Octyloxybenzoic acid, 95%	79785-45-8	95%	1g	$826.00	2023-09-10
Matrix Scientific	178204-5g	3-Octyloxybenzoic acid, 95%	79785-45-8	95%	5g	$1486.00	2023-09-10
A2B Chem LLC	AE00722-1g	3-Octyloxybenzoic acid	79785-45-8	95%	1g	$572.00	2024-04-19
A2B Chem LLC	AE00722-5g	3-Octyloxybenzoic acid	79785-45-8	95%	5g	$993.00	2024-04-19

3-Octyloxybenzoic acid Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 3-Octyloxybenzoic acid

3-Octyloxybenzoic Acid: A Comprehensive Overview

3-Octyloxybenzoic acid, with the CAS number 79785-45-8, is a compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound, also referred to as octyl benzoate, belongs to the broader category of benzoic acids, which are widely used in various industries including pharmaceuticals, agrochemicals, and materials science.

The structure of 3-octyloxybenzoic acid consists of a benzoic acid moiety with an octyl group attached via an ether linkage at the meta position. This structural arrangement imparts specific chemical and physical properties that make it suitable for diverse applications. Recent studies have highlighted its role in enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs), making it a valuable excipient in drug delivery systems.

In the realm of materials science, 3-octyloxybenzoic acid has been explored for its potential in synthesizing advanced polymers and surfactants. Its ability to form stable emulsions and coatings has made it a subject of interest in both academic and industrial settings. Researchers have also investigated its use in creating biocompatible materials for medical devices, where its non-toxic nature and excellent compatibility with biological systems are highly advantageous.

The synthesis of 3-octyloxybenzoic acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing the overall cost and environmental impact associated with its manufacture.

In terms of toxicity and safety profiles, studies have demonstrated that 3-octyloxybenzoic acid exhibits low toxicity when used at recommended levels. However, ongoing research is focused on understanding its long-term effects on human health and the environment, particularly in light of its increasing use in consumer products.

The application of 3-octyloxybenzoic acid in agrochemicals is another area that has seen significant growth. Its ability to enhance the solubility and efficacy of pesticides has led to its incorporation into formulations designed to improve crop yields while minimizing environmental impact.

In conclusion, 3-octyloxybenzoic acid, with its versatile properties and wide-ranging applications, continues to be a focal point in scientific research. As new findings emerge, this compound is poised to play an even more critical role in various industries, driving innovation and contributing to sustainable development.